Cas no 130056-61-0 (Aspartic acid,N-(1-oxohexadecyl)-)

• Product Name: Aspartic acid,N-(1-oxohexadecyl)-
• CAS No: 130056-61-0
• MF: C₂₀H₃₇NO₅
• MW: 371.511486768723
• CID: 147269
• PubChem ID: 120909
• Update Time: 2025-04-19

Aspartic acid,N-(1-oxohexadecyl)- Chemical and Physical Properties

Names and Identifiers

• Aspartic acid,N-(1-oxohexadecyl)-
• (2S)-2-(hexadecanoylamino)butanedioic acid
• L-Aspartic acid, N-(1-oxohexadecyl)-
• DTXSID00926579
• N-(1-oxohexadecyl)-L-Aspartic acid
• N-(1-Hydroxyhexadecylidene)aspartic acid
• BRN 2295471
• DL-Aspartic acid, N-(1-oxohexadecyl)-
• N-Palmitoyl-L-aspartate
• N-Palmitoyl-DL-aspartic acid
• L-N-Palmitoylaspartic acid
• Aspartic acid, N-palmitoyl-
• 1782-17-8
• N-(1-Oxohexadecyl)-DL-aspartic acid
• AKOS030590005
• Palmitoyl-L-aspartic acid
• SCHEMBL1830843
• 130056-61-0
• Aspartic acid, N-palmitoyl-, L-

• Inchi： 1S/C20H37NO5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(22)21-17(20(25)26)16-19(23)24/h17H,2-16H2,1H3,(H,21,22)(H,23,24)(H,25,26)/t17-/m0/s1
• InChI Key： ZYJZBFYRVKLOAA-KRWDZBQOSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)N[C@H](C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 371.267
• Monoisotopic Mass: 371.267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.048g/cm3
• Boiling Point: 539.5ºC at 760 mmHg
• Flash Point: 280.1ºC
• Refractive Index: 1.484
• LogP: 5.35210